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Compound of Interest

Compound Name: H-His-NH2.2HCI

Cat. No.: B613043

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information, handling precautions, and an
overview of the biological significance of H-His-NH2-2HCI, also known as L-Histidinamide
dihydrochloride (CAS No: 71666-95-0). This document is intended to serve as an essential
resource for laboratory personnel and researchers in the fields of biochemistry, cell biology, and
pharmaceutical development.

Section 1: Chemical and Physical Properties

L-Histidinamide dihydrochloride is the dihydrochloride salt of L-histidinamide. The presence of
the amide group in place of the carboxylic acid and the dihydrochloride form influences its
solubility and stability.
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Property Value Source

CAS Number 71666-95-0 Fisher Scientific
Molecular Formula C6H11N30O - 2HCI Fisher Scientific
Molecular Weight 226.10 g/mol Fisher Scientific
Appearance White to off-white crystalline Fisher Scientific

powder

Solubility Soluble in water Fisher Scientific
Stability Stable under normal conditions  Fisher Scientific

Section 2: Safety and Hazard Information

According to the Safety Data Sheet (SDS) from Fisher Scientific, L-Histidinamide
dihydrochloride is not classified as hazardous. However, standard laboratory safety practices
should always be followed.

Hazard Identification and Precautionary Measures

While not classified as hazardous, it is recommended to handle L-Histidinamide dihydrochloride
with care.

o Hazard Statements: The toxicological properties have not been fully investigated.
o Precautionary Statements:

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

First Aid Measures
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Exposure Route First Aid Measures

) Remove to fresh air. Get medical attention
Inhalation . . .
immediately if symptoms occur.

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. Get medical attention

immediately if symptoms occur.

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.

Clean mouth with water and drink afterwards
Ingestion plenty of water. Get medical attention if

symptoms occur.

Handling and Storage

o Handling: Wear appropriate personal protective equipment (PPE), including gloves and
safety glasses. Avoid dust formation and inhalation. Ensure adequate ventilation.

o Storage: Keep container tightly closed in a dry and well-ventilated place. It is recommended
to keep it refrigerated.

Section 3: Experimental Protocols and Applications

Detailed experimental protocols for L-Histidinamide dihydrochloride are not widely published.
However, based on its structure as a histidine analog, it can be used in various biochemical
and cell culture applications.

General Handling and Solution Preparation Workflow

The following diagram outlines a general workflow for handling and preparing solutions of L-
Histidinamide dihydrochloride in a research laboratory.
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Figure 1: General Workflow for Handling L-Histidinamide dihydrochloride

Click to download full resolution via product page

Caption: General laboratory workflow for L-Histidinamide dihydrochloride.
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Potential Research Applications

o Cell Culture Supplement: As a derivative of the essential amino acid L-histidine, it can be
used in cell culture media to study its effect on cell growth, proliferation, and metabolism.

e Enzyme Assays: It can be used as a substrate or inhibitor in studies of enzymes that
metabolize histidine or related compounds.

» Peptide Synthesis: L-Histidinamide can be incorporated into synthetic peptides to investigate
the role of the C-terminal amide in peptide structure and function.

e Drug Delivery Research: A recent study has shown the use of histidinamide-conjugated
cholesterol in lipid nanoparticles for enhanced intracellular delivery of mMRNA[1]. This
suggests a promising application in the field of nucleic acid-based therapeutics. The
imidazole side chain of histidine can become protonated at endosomal pH, which may
facilitate endosomal escape, a critical step in the delivery of macromolecules into the
cytoplasm.

Section 4: Role in Signhaling Pathways

While direct involvement of L-Histidinamide dihydrochloride in specific signaling pathways is
not well-documented, the histidine residue is a key player in various signaling events, primarily
through the action of histidine kinases.

Histidine Kinases and Two-Component Systems

Histidine kinases are crucial components of two-component signal transduction systems, which
are prevalent in bacteria and also found in eukaryotes like yeast and plants[2][3][4]. These
systems allow organisms to sense and respond to environmental stimuli.

The general mechanism of a two-component system is as follows:
o A sensor histidine kinase detects an external signal.
» This triggers the autophosphorylation of a conserved histidine residue within the kinase.

e The phosphate group is then transferred to a conserved aspartate residue on a partner
protein called the response regulator.
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e The phosphorylated response regulator then mediates a downstream cellular response,
often by acting as a transcription factor.

The following diagram illustrates a simplified model of a two-component signaling pathway.
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Figure 2: Simplified Two-Component Signaling Pathway

Click to download full resolution via product page
Caption: A simplified model of a two-component signaling pathway.

Given its structural similarity to L-histidine, L-Histidinamide dihydrochloride could potentially be
explored as a modulator of histidine kinase activity or as a tool to probe histidine-dependent
signaling events in various biological systems.

Section 5: Conclusion

H-His-NH2-2HCI (L-Histidinamide dihydrochloride) is a valuable research chemical with
potential applications in cell biology, biochemistry, and drug delivery. While its toxicological
profile is not fully characterized, it is not classified as hazardous, and adherence to standard
laboratory safety procedures should ensure its safe handling. Further research is warranted to
elucidate its specific biological roles and to develop detailed experimental protocols for its use
in various research contexts. This guide provides a foundational understanding of its properties
and safe handling to support its use in the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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